1-(4-Methylbenzoyl)-3-(4-methylphenyl)-1,4-diazaspiro[4.5]dec-3-ene-2-thione

• IUPAC Name: (4-methylphenyl)-[2-(4-methylphenyl)-3-sulfanylidene-1,4-diazaspiro[4.5]dec-1-en-4-yl]methanone
• InChI: InChI=1S/C23H24N2OS/c1-16-6-10-18(11-7-16)20-22(27)25(23(24-20)14-4-3-5-15-23)21(26)19-12-8-17(2)9-13-19/h6-13H,3-5,14-15H2,1-2H3
• InChI Key: RLWSJVGYXCUJKP-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2=NC3(CCCCC3)N(C2=S)C(=O)C4=CC=C(C=C4)C
• Molecular Formula: C23H24N2OS
• Molecular Weight: 376.5 g/mol

Description

1-(4-Methylbenzoyl)-3-(4-methylphenyl)-1,4-diazaspiro[4.5]dec-3-ene-2-thione, also known as MDPT, is a synthetic compound that belongs to the class of cathinones. It was first synthesized in the early 2010s and has gained popularity in the research community due to its unique chemical structure and potential applications.

Scientific Research Applications

1-(4-Methylbenzoyl)-3-(4-methylphenyl)-1,4-diazaspiro[4.5]dec-3-ene-2-thione has been used in various scientific research applications, including studies on the central nervous system, cardiovascular system, and immune system. It has been shown to have potential as a treatment for depression, anxiety, and other psychiatric disorders. 1-(4-Methylbenzoyl)-3-(4-methylphenyl)-1,4-diazaspiro[4.5]dec-3-ene-2-thione has also been studied for its potential use as an analgesic and anti-inflammatory agent.

Mechanism of Action

The exact mechanism of action of 1-(4-Methylbenzoyl)-3-(4-methylphenyl)-1,4-diazaspiro[4.5]dec-3-ene-2-thione is not fully understood, but it is believed to act as a serotonin-norepinephrine-dopamine reuptake inhibitor (SNDRI). This means that it increases the levels of these neurotransmitters in the brain, leading to an increase in mood, energy, and cognitive function. It may also have an effect on the release of other neurotransmitters, such as glutamate and GABA.
Biochemical and Physiological Effects:
1-(4-Methylbenzoyl)-3-(4-methylphenyl)-1,4-diazaspiro[4.5]dec-3-ene-2-thione has been shown to have both biochemical and physiological effects. It has been shown to increase the release of dopamine, norepinephrine, and serotonin in the brain, leading to an increase in mood and energy. It may also have an effect on the release of other neurotransmitters, such as glutamate and GABA. Additionally, 1-(4-Methylbenzoyl)-3-(4-methylphenyl)-1,4-diazaspiro[4.5]dec-3-ene-2-thione has been shown to have an effect on the cardiovascular system, causing an increase in heart rate and blood pressure.

Advantages and Limitations for Lab Experiments

One advantage of using 1-(4-Methylbenzoyl)-3-(4-methylphenyl)-1,4-diazaspiro[4.5]dec-3-ene-2-thione in lab experiments is its unique chemical structure, which allows for the study of its effects on various biological systems. It is also relatively easy to synthesize and can be obtained in large quantities. However, one limitation of using 1-(4-Methylbenzoyl)-3-(4-methylphenyl)-1,4-diazaspiro[4.5]dec-3-ene-2-thione is its potential for abuse, which may limit its use in certain research settings.

Future Directions

There are many potential future directions for research on 1-(4-Methylbenzoyl)-3-(4-methylphenyl)-1,4-diazaspiro[4.5]dec-3-ene-2-thione. One area of interest is its potential as a treatment for psychiatric disorders, such as depression and anxiety. Another area of interest is its potential as an analgesic and anti-inflammatory agent. Additionally, further studies on its mechanism of action and effects on various biological systems may lead to the development of new drugs with similar properties.